Cas no 30650-90-9 (Ethyl 3-methyl-4-nitrobenzoate)

Ethyl 3-methyl-4-nitrobenzoate Properties

Names and Identifiers

• Ethyl 3-methyl-4-nitrobenzoate
• Ethyl 4-Nitro-3-Methyl benzoate
• 3-Methyl-4-nitro-benzoesaeure-aethylester
• 3-methyl-4-nitrobenzoic acid ethyl ester
• 4-Nitro-3-methyl-benzoesaeure-aethylester
• ethyl 3-methyl-4-nitro-benzoate
• FT-0638930
• CS-0128354
• CCG-234470
• BP-13048
• POTASSIUMHEXAFLUORONIOBATE
• AS-8501
• DTXSID00383865
• Benzoic acid, 3-methyl-4-nitro-, ethyl ester
• AKOS003235814
• OAXJZQMFWBIRKF-UHFFFAOYSA-N
• SCHEMBL3559893
• SY018772
• 30650-90-9
• MFCD00115804
• O11779
• A820468
• DB-047825
• ALBB-020992
• STK401657
• +Expand

• MDL： MFCD00115804
• InChIKey： OAXJZQMFWBIRKF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NO4/c1-3-15-10(12)8-4-5-9(11(13)14)7(2)6-8/h4-6H,3H2,1-2H3
• SMILES： C1=C(C(=CC=C1C(OCC)=O)[N+](=O)[O-])C

Computed Properties

• Exact Mass: 209.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 209.069
• Heavy Atom Count: 15
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• LogP: 2.60310
• PSA: 72.12000
• Refractive Index: 1.54
• Boiling Point: 331.3℃ at 760 mmHg
• Melting Point: 53-54 ºC
• Flash Point: 150.2℃
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• Color/Form: powder
• Solubility: Not determined
• Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),

Ethyl 3-methyl-4-nitrobenzoate Security Information

• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

Ethyl 3-methyl-4-nitrobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%